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16-Acetoxy-7-O-acetylhorminone 16-Acetoxy-7-O-acetylhorminone
Brand Name: Vulcanchem
CAS No.: 269742-39-4
VCID: VC0151332
InChI: InChI=1S/C24H32O7/c1-12(11-30-13(2)25)17-20(27)18-15(31-14(3)26)10-16-23(4,5)8-7-9-24(16,6)19(18)22(29)21(17)28/h12,15-16,27H,7-11H2,1-6H3/t12?,15-,16+,24+/m1/s1
SMILES: CC(COC(=O)C)C1=C(C2=C(C(=O)C1=O)C3(CCCC(C3CC2OC(=O)C)(C)C)C)O
Molecular Formula: C24H32O7
Molecular Weight: 432.5 g/mol

16-Acetoxy-7-O-acetylhorminone

CAS No.: 269742-39-4

Reference Standards

VCID: VC0151332

Molecular Formula: C24H32O7

Molecular Weight: 432.5 g/mol

16-Acetoxy-7-O-acetylhorminone - 269742-39-4

CAS No. 269742-39-4
Product Name 16-Acetoxy-7-O-acetylhorminone
Molecular Formula C24H32O7
Molecular Weight 432.5 g/mol
IUPAC Name 2-[(4bS,8aS,10R)-10-acetyloxy-1-hydroxy-4b,8,8-trimethyl-3,4-dioxo-5,6,7,8a,9,10-hexahydrophenanthren-2-yl]propyl acetate
Standard InChI InChI=1S/C24H32O7/c1-12(11-30-13(2)25)17-20(27)18-15(31-14(3)26)10-16-23(4,5)8-7-9-24(16,6)19(18)22(29)21(17)28/h12,15-16,27H,7-11H2,1-6H3/t12?,15-,16+,24+/m1/s1
Standard InChIKey DPCAYMPTUWTOLE-IASILQIZSA-N
Isomeric SMILES CC(COC(=O)C)C1=C(C2=C(C(=O)C1=O)[C@]3(CCCC([C@@H]3C[C@H]2OC(=O)C)(C)C)C)O
SMILES CC(COC(=O)C)C1=C(C2=C(C(=O)C1=O)C3(CCCC(C3CC2OC(=O)C)(C)C)C)O
Canonical SMILES CC(COC(=O)C)C1=C(C2=C(C(=O)C1=O)C3(CCCC(C3CC2OC(=O)C)(C)C)C)O
Appearance Yellow powder
PubChem Compound 14164993
Last Modified Nov 11 2021
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